Cas no 954220-98-5 (2,4-Dichloro-5-fluoro-6-methylpyrimidine)

2,4-Dichloro-5-fluoro-6-methylpyrimidine structure

954220-98-5 structure

Product Name:2,4-Dichloro-5-fluoro-6-methylpyrimidine

CAS No:954220-98-5

MF:C₅H₃Cl₂FN₂

MW:180.99512219429

MDL:MFCD09863051

CID:2129117

PubChem ID:24903513

Update Time:2025-07-28

2,4-Dichloro-5-fluoro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-5-fluoro-6-methylpyrimidine
- IYGLMCCNOPCDCR-UHFFFAOYSA-N
- NE59619
- AK206555
- 2,4-dichloro-5-fluoro-6-methyl-pyrimidine
- AB0078671
- Pyrimidine, 2,4-dichloro-5-fluoro-6-methyl-
- 2,4-Dichloro-5-fluoro-6-methylpyrimidine (ACI)
- 954220-98-5
- SB57777
- EN300-126886
- DTXSID30647942
- AKOS006312029
- Z1198234957
- DS-10130
- SCHEMBL12599932
- SY021590
- MFCD09863051
- DB-355192
- CS-0039159
- MDL： MFCD09863051
- Inchi： 1S/C5H3Cl2FN2/c1-2-3(8)4(6)10-5(7)9-2/h1H3
- InChI Key： IYGLMCCNOPCDCR-UHFFFAOYSA-N
- SMILES： FC1C(C)=NC(Cl)=NC=1Cl

Computed Properties

Exact Mass: 179.9657317g/mol
Monoisotopic Mass: 179.9657317g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 25.8
XLogP3: 2.6

2,4-Dichloro-5-fluoro-6-methylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NS091-200mg	2,4-Dichloro-5-fluoro-6-methylpyrimidine	954220-98-5	95+%	200mg	554.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NS091-50mg	2,4-Dichloro-5-fluoro-6-methylpyrimidine	954220-98-5	95+%	50mg	219.0CNY	2021-07-14
TRC	D400710-10mg	2,4-dichloro-5-fluoro-6-methylpyrimidine	954220-98-5		10mg	$ 50.00	2022-06-05
TRC	D400710-50mg	2,4-dichloro-5-fluoro-6-methylpyrimidine	954220-98-5		50mg	$ 160.00	2022-06-05
TRC	D400710-100mg	2,4-dichloro-5-fluoro-6-methylpyrimidine	954220-98-5		100mg	$ 250.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	KG985-1g	2,4-Dichloro-5-fluoro-6-methylpyrimidine	954220-98-5	95+%	1g	3291CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	KG985-100mg	2,4-Dichloro-5-fluoro-6-methylpyrimidine	954220-98-5	95+%	100mg	986CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	KG985-5g	2,4-Dichloro-5-fluoro-6-methylpyrimidine	954220-98-5	95+%	5g	10078CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	KG985-25g	2,4-Dichloro-5-fluoro-6-methylpyrimidine	954220-98-5	95+%	25g	26878CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	KG985-250mg	2,4-Dichloro-5-fluoro-6-methylpyrimidine	954220-98-5	95+%	250mg	1645CNY	2021-05-07

2,4-Dichloro-5-fluoro-6-methylpyrimidine Production Method

Production Method 1

2927-71-1

954220-98-5

Reaction Conditions

1.1 Solvents: Diethyl ether , Tetrahydrofuran , 1,2-Dimethoxyethane ; 10 min, 0 °C; 1 h, 10 - 15 °C; 15 °C → 0 °C
1.2 Reagents: Triethylamine Solvents: Tetrahydrofuran ; < 5 °C
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; < 15 °C; 30 min, < 15 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Preparation of pyrrolidine-fused thiadiazine dioxide compounds as beta site APP cleaving enzyme (BACE) inhibitors, pharmaceutical compositions, and their use

, World Intellectual Property Organization, , ,

Production Method 2

2927-71-1

954220-98-5

Reaction Conditions

1.1 Solvents: Diethyl ether , Tetrahydrofuran , 1,2-Dimethoxyethane ; < 15 °C; 1 h, 15 °C; 15 °C → 0 °C
1.2 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 5 °C
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; 5 °C
1.4 Reagents: Water ; 5 °C → rt

Reference

: Structure-Based Design of an Iminoheterocyclic β-Site Amyloid Precursor Protein Cleaving Enzyme (BACE) Inhibitor that Lowers Central Aβ in Nonhuman Primates

Mandal, Mihirbaran; Wu, Yusheng; Misiaszek, Jeffrey; Li, Guoqing; Buevich, Alexei; et al, Journal of Medicinal Chemistry, 2016, 59(7), 3231-3248

Production Method 3

2927-71-1

954220-98-5

Reaction Conditions

1.1 Solvents: Diethyl ether , 1,2-Dimethoxyethane ; 1 h, < 15 °C; 0 °C
1.2 Reagents: Triethylamine , Iodine Solvents: Tetrahydrofuran
1.3 Reagents: Sodium bicarbonate , Sodium bisulfate , Water

Reference

: Preparation of tetrahydropyrrolothiazinamines as BACE inhibitors

, World Intellectual Property Organization, , ,

Production Method 4

954220-98-5

Reaction Conditions

Reference

: Thiophenyl-substituted 2-imino-3-methyl pyrrolo pyrimidinone compounds as bace-1 inhibitors, compositions, and their use

, United States, , ,

Production Method 5

1480-99-5

954220-98-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; rt → 90 °C
1.2 Reagents: Diphenylamine ; 0.5 h, 90 °C; 5 h, 90 °C
1.3 Reagents: Water ; < 30 °C

Reference

: Preparation of 6-methyl-5-fluoro-2,4-pyrimidinediamine compounds as antineoplastic agents

, China, , ,

Production Method 6

2927-71-1

954220-98-5

Reaction Conditions

1.1 Solvents: Diethyl ether , Tetrahydrofuran , 1,2-Dimethoxyethane ; < 15 °C; 1 h, 15 °C; 15 °C → 0 °C
1.2 Reagents: Triethylamine , Iodine Solvents: Tetrahydrofuran ; 5 °C
1.3 Reagents: Water

Reference

: Overcoming Time-Dependent Inhibition (TDI) of Cytochrome P450 3A4 (CYP3A4) Resulting from Bioactivation of a Fluoropyrimidine Moiety

Mandal, Mihirbaran ; Mitra, Kaushik; Grotz, Diane; Lin, Xinjie; Palamanda, Jairam; et al, Journal of Medicinal Chemistry, 2018, 61(23), 10700-10708

Production Method 7

2927-71-1

954220-98-5

Reaction Conditions

Reference

: Preparation of phenyliminomethylpyrrolopyrimidinone derivatives for use as BACE-1 inhibitors

, World Intellectual Property Organization, , ,

Production Method 8

2927-71-1

954220-98-5

Reaction Conditions

Reference

: Preparation of thiophenyliminomethylpyrrolopyrimidinone derivatives for use as BACE-1 inhibitors

, World Intellectual Property Organization, , ,

Production Method 9

2927-71-1

954220-98-5

Reaction Conditions

1.1 Reagents: Triethylamine , Iodine Solvents: Tetrahydrofuran , 1,2-Dimethoxyethane ; 1 h, 15 °C; 1 min, -5 °C
1.2 Solvents: Water

Reference

: Preparation of amine-substituted heterocyclic compounds as EHMT2 inhibitors

, World Intellectual Property Organization, , ,

Production Method 10

1480-99-5

954220-98-5

Reaction Conditions

1.1 Reagents: Triethylamine , Diisopropylethylamine , Phosphorus oxychloride ; 3 h, 40 °C
1.2 Reagents: Water

Reference

: Preparation method of 2-chloro-5-fluoro-6-methylpyrimidine

, China, , ,

Production Method 11

2927-71-1

954220-98-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 0 °C; 1 h, 10 - 15 °C; 15 °C → 0 °C
1.2 Reagents: Triethylamine Catalysts: Iodine Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C; overnight, rt

Reference

: Heterocyclic compound and its composition and application as anti-influenza virus drug

, China, , ,

Production Method 12

2927-71-1

954220-98-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 0 °C; 1 h, 15 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran

Reference

: Heterocylic compound as inhibitor against influenza virus and its preparation

, China, , ,

Production Method 13

2927-71-1

954220-98-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , 1,2-Dimethoxyethane ; < 15 °C; 1 h, 15 °C; 15 °C → 0 °C
1.2 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 5 °C
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; < 15 °C
1.4 Reagents: Water ; < 25 °C
1.5 Reagents: Hydrochloric acid Solvents: Water

Reference

: Hexahydropyrrolothiazine compounds as BACE1 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 14

954220-98-5

Reaction Conditions

Reference

: Pyrrolidine-fused thiadiazine dioxide compounds as bace inhibitors, compositions, and their use

, United States, , ,

2,4-Dichloro-5-fluoro-6-methylpyrimidine Raw materials

2,4-Dichloro-5-fluoro-6-methylpyrimidine Preparation Products

2,4-Dichloro-5-fluoro-6-methylpyrimidine (954220-98-5)

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